Cas no 789-98-0 (6-methoxy-2-phenyl-4H-thiochromen-4-one)

• Product Name: 6-methoxy-2-phenyl-4H-thiochromen-4-one
• CAS No: 789-98-0
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 889933
• PubChem ID: 100772
• Update Time: 2025-04-19

6-methoxy-2-phenyl-4H-thiochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-phenyl-4H-thiochromen-4-one
• 4H-1-benzothiopyran-4-one, 6-methoxy-2-phenyl-
• NSC-364353
• CHEMBL418641
• 6-Methoxythioflavone
• NSC364353
• 1-Thioflavone, 6-methoxy-
• 6-methoxy-2-phenylthiochromen-4-one
• NSC 364353
• BRN 0219006
• 789-98-0
• 6-Methoxy-2-phenyl-4H-1-benzothiopyran-4-one
• NQJDVDOBFJHBKX-UHFFFAOYSA-N
• DTXSID101000129
• 5-18-02-00259 (Beilstein Handbook Reference)

• Inchi： 1S/C16H12O2S/c1-18-12-7-8-15-13(9-12)14(17)10-16(19-15)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： NQJDVDOBFJHBKX-UHFFFAOYSA-N
• SMILES： S1C(=CC(C2C=C(C=CC1=2)OC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.05586
• Monoisotopic Mass: 268.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioflavones